Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Pefachrome FXa variant comparison 5277 5279

5288

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 80895-10-9
Cat. No.: S1938157

Compound Focus: Pefachrome(R) fxa*

Get Quote

Pefachrome FXa Variants: Overview and Data

The table below summarizes the key identifiers and primary applications for Pefachrome FXa variants 5277,

5279, and 5288.

Key Experimental

Article
Product Name Number Primary Application & Specificity Data (Km, Vmax,
kcat)
Pefachrome PF085-01/ Chromogenic substrate for Factor Xa Available for human
FXa 5277 085-01 [1] (FXa) [1]. and bovine thrombin
[2] [1].
Pefachrome PF085-03 Chromogenic substrate for Factor Xa See equivalent product
FXa 5279 [2] (FXa) [2]. data [3].
Pefachrome PF085-06 Dual application: Chromogenic substrate Information was not
FXalLAL 5288 [2] for Factor Xa (FXa) and Limulus provided in the search

Amebocyte Lysate (LAL) for bacterial
endotoxin testing [2].

results.
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The search results provide detailed kinetic parameters for Pefachrome FXa 5277, which is characterized for
use with human and bovine thrombin [1]. For Pefachrome FXa 5279, an equivalent product (pNAPEP-
8503) from another manufacturer offers details on its peptide sequence and purity [3]. The Pefachrome FXa
5288 is distinguished by its dual application, extending beyond FXa testing to the detection of bacterial

endotoxins [2].

Coagulation Pathway and Experimental Workflow

To better understand the role of these substrates, the following diagram illustrates the coagulation cascade

pathway and the points where FXa, the target enzyme, acts.
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Coagulation Cascade & FXa Role
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The diagram shows how FXa is activated through the intrinsic and extrinsic pathways and plays a central
role in the common pathway by converting prothrombin to thrombin. In the assay, the synthetic chromogenic
substrate is cleaved by FXa to release a yellow-colored para-nitroaniline (pNA), which can be measured

spectrophotometrically [1] [3].
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Key Comparison Insights

o Specificity and Applications: While all three are FXa substrates, Pefachrome FXa 5288 is uniquely
suited for dual-purpose assays, including bacterial endotoxin detection via LAL tests [2].

o Data Availability: Kinetic data is publicly listed for variant 5277 [1]. For variant 5279, detailed
chemical and purity data can be inferred from its equivalent product, pPNAPEP-8503 [3]. No specific
kinetic data was found for variant 5288 in the search results.

e Equivalence Information: Manufacturers like Cryopep produce equivalent substrates, which can
serve as alternatives or provide additional data points for comparison [3].

Suggestions for Further Research

To make a well-informed product selection, I suggest you:

e Contact Manufacturers Directly: They can provide the most current and comprehensive data
sheets, including detailed kinetic parameters for FXa specifically, batch-to-batch consistency data,
and specific application protocols.

e Consult Scientific Literature: Search for peer-reviewed publications that have independently
validated the use of these specific substrates in experimental settings similar to your own.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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